Cas no 61953-06-8 (Benzoic acid, 2-chloro-4-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-)

• Product Name: Benzoic acid, 2-chloro-4-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-
• CAS No: 61953-06-8
• MF: C₁₅H₁₃Cl₂NO₄S
• MW: 374.239021062851
• CID: 1632881
• PubChem ID: 85880355
• Update Time: 2025-04-21

Benzoic acid, 2-chloro-4-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-4-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-
• 2-Chloro-4-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]benzoic acid
• 61953-06-8
• DTXSID301168274

• Inchi： 1S/C15H13Cl2NO4S/c16-11-3-1-10(2-4-11)7-8-18-23(21,22)12-5-6-13(15(19)20)14(17)9-12/h1-6,9,18H,7-8H2,(H,19,20)
• InChI Key： QCBLKFAULFUXRT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)S(NCCC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 372.99439
• Monoisotopic Mass: 372.9942345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47